4-Bromo-n,n-dimethyl-1h-imidazole-1-sulfonamide

• IUPAC Name: 4-bromo-N,N-dimethylimidazole-1-sulfonamide
• InChI: InChI=1S/C5H8BrN3O2S/c1-8(2)12(10,11)9-3-5(6)7-4-9/h3-4H,1-2H3
• InChI Key: OSQXSWIBDOLLBI-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)N1C=C(N=C1)Br
• Molecular Formula: C5H8BrN3O2S
• DSSTOX Substance ID: DTXSID701240674
• Molecular Weight: 254.11 g/mol
• CAS No.: 623577-41-3

Description

4-Bromo-n,n-dimethyl-1h-imidazole-1-sulfonamide is a chemical compound that belongs to the class of imidazole derivatives. Imidazoles are five-membered heterocyclic compounds containing two nitrogen atoms at non-adjacent positions. This particular compound is characterized by the presence of a bromine atom at the 4-position, two methyl groups attached to the nitrogen atom, and a sulfonamide group at the 1-position of the imidazole ring. The unique structure of this compound makes it an interesting subject for various chemical and biological studies.

Scientific Research Applications

4-Bromo-n,n-dimethyl-1h-imidazole-1-sulfonamide has several scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex imidazole derivatives, which are valuable in various chemical reactions and processes.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including infections and cancer.

Industry: It is used in the development of new materials and catalysts for industrial processes.

Mechanism of Action

Target of Action

The primary target of 1-(Dimethylaminosulfonyl)-4-bromoimidazole is the free amino groups of peptides and proteins . This compound, similar to dansyl chloride, reacts with these amino groups to form stable fluorescent sulfonamide adducts .

Mode of Action

1-(Dimethylaminosulfonyl)-4-bromoimidazole interacts with its targets by reacting with the free amino groups of peptides and proteins . This reaction results in the formation of stable fluorescent sulfonamide adducts . The bond between the dansyl group and the N-terminal amino acid is resistant to acid hydrolysis .

Biochemical Pathways

It is known that the compound’s interaction with free amino groups can influence various biochemical reactions involving peptides and proteins .

Pharmacokinetics

Based on its structural similarity to dansyl chloride, it can be inferred that it may have similar adme (absorption, distribution, metabolism, and excretion) properties .

Result of Action

The result of the action of 1-(Dimethylaminosulfonyl)-4-bromoimidazole is the formation of stable fluorescent sulfonamide adducts with peptides and proteins . These adducts can be used for various analytical purposes, such as identifying N-terminal amino acids .

Action Environment

The action, efficacy, and stability of 1-(Dimethylaminosulfonyl)-4-bromoimidazole can be influenced by various environmental factors. For instance, the pH of the environment can affect the compound’s reactivity with amino groups . .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Bromo-n,n-dimethyl-1h-imidazole-1-sulfonamide typically involves the bromination of n,n-dimethyl-1h-imidazole-1-sulfonamide. One common method is the use of bromine or a bromine-containing reagent under controlled conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or chloroform, and the temperature is maintained at a low level to prevent over-bromination .

Industrial Production Methods

In an industrial setting, the production of this compound may involve a continuous flow process to ensure consistent quality and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reagent concentration can enhance the efficiency of the synthesis .

Chemical Reactions Analysis

Types of Reactions

4-Bromo-n,n-dimethyl-1h-imidazole-1-sulfonamide can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom at the 4-position can be substituted by other nucleophiles such as amines, thiols, or alkoxides under appropriate conditions.

Oxidation and Reduction Reactions: The sulfonamide group can participate in oxidation and reduction reactions, leading to the formation of sulfonic acids or sulfinamides.

Common Reagents and Conditions

Substitution Reactions: Common reagents include sodium hydride (NaH), potassium tert-butoxide (KOtBu), and various nucleophiles.

Oxidation and Reduction Reactions: Reagents such as hydrogen peroxide (H₂O₂) or sodium borohydride (NaBH₄) are used under controlled conditions to achieve the desired transformations.

Major Products Formed

Substitution Reactions: The major products are the corresponding substituted imidazole derivatives, depending on the nucleophile used.

Oxidation and Reduction Reactions: The major products include sulfonic acids or sulfinamides, depending on the specific reaction conditions.

Comparison with Similar Compounds

Similar Compounds

• 4-Chloro-n,n-dimethyl-1h-imidazole-1-sulfonamide
• 4-Fluoro-n,n-dimethyl-1h-imidazole-1-sulfonamide
• 4-Iodo-n,n-dimethyl-1h-imidazole-1-sulfonamide

Uniqueness

4-Bromo-n,n-dimethyl-1h-imidazole-1-sulfonamide is unique due to the presence of the bromine atom, which imparts distinct chemical and biological properties compared to its chloro, fluoro, and iodo analogs. The bromine atom’s size and electronegativity influence the compound’s reactivity and interactions with molecular targets, making it a valuable compound for various research applications .

Synthesis routes and methods

Procedure details

Sodium hydride (55% in oil, 0.31 g) was added to a stirred solution of 4-bromo-1H imidazole (1.02 g) in dry tetrahydrofuran (20 mL) at room temperature under N2. After 10 minutes, dimethylsulfamoyl chloride (0.81 mL) was added. After stirring for 5 hours, the mixture was diluted with saturated aqueous ammonium chloride (20 mL) and extracted with ethyl acetate (20 mL). The extract was dried over Na2SO4, filtered and concentrated. The white solid was rinsed with diethyl ether and dried to give 1-(dimethylaminosulfonyl)-4-bromoimidazole (1.53 g, 87%). MS (ES+) 256, 254 ([MH]+). Step 2: 1-(Dimethylaminosulfonyl)-4-(4-fluorophenyl)imidazole